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Compound of Interest

Compound Name: GW3965 hydrochloride

Cat. No.: B1672460 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the pharmacokinetic properties and

oral activity of GW3965 hydrochloride, a potent and selective synthetic agonist of the Liver X

Receptor (LXR). The information is intended to support further research and development of

LXR agonists for various therapeutic applications.

Core Mechanism of Action
GW3965 is a non-steroidal LXR agonist that selectively activates both LXRα and LXRβ

isoforms.[1][2][3] These ligand-activated transcription factors play a crucial role in the regulation

of cholesterol homeostasis, lipid metabolism, and inflammatory responses.[4][5][6] Upon

activation by GW3965, LXR forms a heterodimer with the Retinoid X Receptor (RXR), which

then binds to LXR Response Elements (LXREs) in the promoter regions of target genes,

thereby modulating their expression.[5]

A primary effect of LXR activation is the induction of genes involved in reverse cholesterol

transport, a process that removes excess cholesterol from peripheral tissues for excretion.[7]

Key target genes include ATP-binding cassette transporters ABCA1 and ABCG1, which

facilitate cholesterol efflux from cells, particularly macrophages.[4][5] This mechanism is central

to the anti-atherosclerotic properties of GW3965.[5] Additionally, GW3965 influences fatty acid
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metabolism through the induction of Sterol Regulatory Element-Binding Protein-1c (SREBP-

1c), a key regulator of lipogenesis.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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